Cas no 2757731-60-3 (2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol)

• Product Name: 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol
• CAS No: 2757731-60-3
• MF: C₁₀H₁₂FIO
• MW: 294.104558944702
• CID: 6795402
• PubChem ID: 164892488
• Update Time: 2025-06-16

2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• MFCD34757885
• 2757731-60-3
• 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol

• Inchi： 1S/C10H12FIO/c1-6-4-7(12)5-8(9(6)11)10(2,3)13/h4-5,13H,1-3H3
• InChI Key： ZGQXWTRRGPMOSF-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(=C(C=1)C(C)(C)O)F

Computed Properties

• Exact Mass: 293.99169g/mol
• Monoisotopic Mass: 293.99169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol

Introduction to 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol (CAS No. 2757731-60-3)

2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2757731-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic alcohols characterized by a unique structural framework, which includes a fluoro and iodo substituent on a phenyl ring, coupled with a propan-2-ol moiety. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural composition of 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol is pivotal in determining its reactivity and potential applications. The presence of a fluoro group at the 2-position of the phenyl ring enhances its electronic properties, influencing both its solubility and interaction with biological targets. Additionally, the iodo substituent at the 5-position provides a handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in drug development. The methyl group at the 3-position contributes to steric hindrance, affecting the compound's binding affinity to enzymes or receptors.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom can modulate lipophilicity and binding affinity, making such compounds attractive for medicinal chemistry applications. For instance, fluoroaromatics have been extensively studied for their role in antiviral and anticancer therapies. The iodo group in 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol further extends its utility as a versatile building block for constructing more complex molecules.

The propan-2-ol moiety in this compound introduces a hydroxyl group that can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. This feature makes it particularly useful in designing ligands for enzyme inhibition or receptor binding studies. The combination of these structural elements suggests that 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol could serve as a precursor for developing novel therapeutic agents targeting various diseases.

Recent advancements in synthetic methodologies have enabled more efficient preparation of complex organic molecules like 2-(2-Fluoro-5-iodo-3-methylphenyl)propan-2-ol. Techniques such as palladium-catalyzed cross-coupling reactions have revolutionized the construction of biaryl systems, which are prevalent in many bioactive compounds. The ability to introduce fluorine and iodine substituents with high precision allows chemists to fine-tune the properties of these molecules for optimal biological activity.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-(2-Fluoro)-5-Iodo)-3-Methylphenyl)-Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--(Propan--)*)*)*)*)*)*)*)*)*)*)*)* exhibit promise in this regard.

Another area where CAS No 2757731 - 60 - 3 shows potential is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. Fluorinated compounds have demonstrated enhanced stability against metabolic degradation, making them suitable candidates for antiviral drugs. The unique combination of substituents in CAS No 2757731 - 60 - 3 could lead to the discovery of novel antiviral agents with improved pharmacological properties.

The pharmaceutical industry continuously seeks innovative intermediates to streamline drug discovery processes. CAS No 2757731 - 60 - 3, with its well-defined structure and functional groups, offers a versatile platform for generating structurally diverse libraries of compounds. High-throughput screening methods can be employed to identify derivatives with enhanced biological activity against various targets.

In conclusion,CAS No 2757731 - 60 - 3 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug development efforts aimed at addressing unmet medical needs.